2-Fluoro-5-methylpyridine-3-sulfonyl chloride

• IUPAC Name: 2-fluoro-5-methylpyridine-3-sulfonyl chloride
• InChI: InChI=1S/C6H5ClFNO2S/c1-4-2-5(12(7,10)11)6(8)9-3-4/h2-3H,1H3
• InChI Key: GOBJTYFPQRKWEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)F)S(=O)(=O)Cl
• Molecular Formula: C6H5ClFNO2S
• Molecular Weight: 209.63 g/mol

Description

“2-Fluoro-5-methylpyridine-3-sulfonyl chloride” is a chemical compound with the CAS Number: 2055931-49-0. It has a molecular weight of 209.63. The IUPAC name for this compound is 2-fluoro-5-methylpyridine-3-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for “2-Fluoro-5-methylpyridine-3-sulfonyl chloride” is 1S/C6H5ClFNO2S/c1-4-2-5(12(7,10)11)6(8)9-3-4/h2-3H,1H3. This code provides a specific representation of the molecular structure of the compound.

Scientific Research Applications

Efficient Pyridinylmethyl Functionalization

Researchers have utilized similar compounds in the functionalization of pyridinylmethyl groups, leading to the synthesis of cognition enhancer drug candidates. This involves chlorination, hydrolysis, and methanesulfonylation processes, showcasing the compound's role in complex organic synthesis procedures (Pesti et al., 2000).

Novel Catalysts for Synthesis

A new ionic liquid based on 2,2′-bipyridine, featuring sulfonyl chloride functionalities, has been introduced as an efficient catalyst for the synthesis of xanthene derivatives. This highlights its application in facilitating reactions under solvent-free conditions, leading to significant yields over short reaction times (Shirini et al., 2014).

Meta Sulfonation of 2-Phenylpyridines

In catalysis, sulfonyl chloride derivatives are used for the selective meta sulfonation of 2-phenylpyridines. This process, facilitated by (arene)ruthenium(II) complexes, underscores the compound's utility in achieving regioselective sulfonation, a crucial step in synthesizing complex organic molecules (Saidi et al., 2011).

Fluorescent Amino Acid Incorporation

The synthesis and incorporation of fluorescent amino acids into proteins for studying structure and dynamics signify another application area. While this specific application does not directly utilize 2-Fluoro-5-methylpyridine-3-sulfonyl chloride, it demonstrates the broader potential of fluorinated compounds in biochemical research (Summerer et al., 2006).

Ionic Liquid Catalysts for Tandem Reactions

Ionic liquids derived from pyridine and containing sulfonyl chloride groups have been developed as catalysts for Knoevenagel–Michael reactions. This application showcases the compound's potential in promoting efficient, eco-friendly chemical processes (Moosavi‐Zare et al., 2013).

Novel Polyfluorinated Ether Sulfonates

Research into alternatives for environmentally persistent chemicals has led to the identification of novel polyfluorinated ether sulfonates, with applications in reducing the environmental impact of traditional fluorosurfactants. This research direction underscores the importance of fluorinated compounds in developing more sustainable materials (Ruan et al., 2015).